Cas no 5695-74-9 (6,6-dimethyl-2-octyl-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one)

• Product Name: 6,6-dimethyl-2-octyl-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
• CAS No: 5695-74-9
• MF: C₁₉H₂₈N₂O₂S
• MW: 348.502823829651
• CID: 1600356
• PubChem ID: 3788618
• Update Time: 2025-04-21

6,6-dimethyl-2-octyl-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-2-octyl-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one
• 4H-Pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one, 3,5,6,8-tetrahydro-6,6-dimethyl-2-octyl-
• 6,6-dimethyl-2-octyl-5,8-dihydro-3H-pyrano[2,3]thieno[2,4-d]pyrimidin-4-one
• DTXSID30396423
• AKOS030514585
• 6,6-dimethyl-2-octyl-5,6-dihydro-3H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4(8H)-one
• AKOS005696874
• 6,6-dimethyl-2-octyl-5,8-dihydro-6H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-ol
• STL043751
• 5695-74-9

• Inchi： 1S/C19H28N2O2S/c1-4-5-6-7-8-9-10-15-20-17(22)16-13-11-19(2,3)23-12-14(13)24-18(16)21-15/h4-12H2,1-3H3,(H,20,21,22)
• InChI Key： YJJSTPSFBSADRO-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(CCCCCCCC)=N2)=O)C2=C1COC(C)(C)C2

Computed Properties

• Exact Mass: 348.18734
• Monoisotopic Mass: 348.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.22
• Refractive Index: 1.612
• PSA: 50.69